Cas no 2172498-36-9 (tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172498-36-9
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 6115853
• PubChem ID: 165602625
• Update Time: 2025-07-24

tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate
• EN300-1640415
• 2172498-36-9
• tert-butyl 3-[amino(3-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C16H23FN2O3/c1-15(2,3)22-14(20)19-8-7-16(21,10-19)13(18)11-5-4-6-12(17)9-11/h4-6,9,13,21H,7-8,10,18H2,1-3H3
• InChI Key： KIKPWVHGLYIYCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1(CN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2172498-36-9)

The compound tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2172498-36-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique combination of functional groups, including a tert-butyl ester, a 3-fluorophenyl moiety, and a 3-hydroxypyrrolidine core, making it a versatile intermediate for drug discovery and development. Its structural complexity and potential applications align with current trends in targeted therapeutics and precision medicine, which are among the most searched topics in scientific and AI-driven research platforms.

In recent years, the demand for fluorinated compounds like tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. Researchers frequently search for terms such as "fluorinated pyrrolidine derivatives" and "tert-butyl protected amino acids", reflecting the compound's relevance in cutting-edge studies. The presence of the 3-hydroxypyrrolidine scaffold further underscores its utility in designing protease inhibitors and GPCR modulators, which are hot topics in drug development.

The synthesis and characterization of CAS No. 2172498-36-9 involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and structural integrity, critical for its use in high-value applications. Online queries often include "synthesis of tert-butyl protected pyrrolidines" and "analytical methods for fluorinated intermediates", highlighting the need for reliable protocols. The compound's tert-butyl group also provides steric protection, a feature frequently explored in peptide chemistry and prodrug design, areas that dominate academic and industrial research discussions.

From a commercial perspective, tert-butyl 3-amino(3-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate is available through specialized chemical suppliers, catering to the needs of pharmaceutical and biotechnology companies. Its applications extend to the development of kinase inhibitors and CNS-targeting agents, aligning with the rising interest in "small molecule therapeutics" and "blood-brain barrier penetration". These keywords are highly searched in AI-driven literature reviews, emphasizing the compound's potential in addressing unmet medical needs.

In conclusion, CAS No. 2172498-36-9 represents a critical building block in modern synthetic chemistry, with broad implications for drug discovery. Its structural features and functional groups make it a valuable tool for researchers exploring "fluorine in drug design" and "pyrrolidine-based scaffolds". As the scientific community continues to prioritize innovation, this compound is poised to play a pivotal role in the development of next-generation therapeutics.